2,3,4,5,6-Pentachlorocyclohexan-1-ol

• IUPAC Name: 2,3,4,5,6-pentachlorocyclohexan-1-ol
• InChI: InChI=1S/C6H7Cl5O/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,12H
• InChI Key: DOMHZVJNLCAZSA-UHFFFAOYSA-N
• Canonical SMILES: C1(C(C(C(C(C1Cl)Cl)Cl)Cl)Cl)O
• Molecular Formula: C6H7Cl5O
• DSSTOX Substance ID: DTXSID10632210
• Molecular Weight: 272.4 g/mol
• CAS No.: 53861-64-6

Description

2,3,4,5,6-Pentachlorocyclohexan-1-ol (C6H7Cl5O) is a high-purity, synthetic organochlorine compound of significant interest in advanced chemical and environmental research . As a pentachlorinated derivative of cyclohexanol, this chemical serves as a critical intermediate in organic synthesis and materials science, particularly in the study of chlorinated compound behavior and transformation products . Researchers utilize this compound to explore the environmental fate and metabolic pathways of persistent organic pollutants, given that its structure imparts properties of low volatility and a potential for bioaccumulation, which are key areas of toxicological and ecological study . It is also highly valuable as a standard or reagent in analytical chemistry, aiding in the method development and accurate quantification of complex chlorinated hydrocarbons via gas chromatography-mass spectrometry (GC-MS). Strictly for Research Use Only, this product is supplied with comprehensive analytical data to ensure identity and purity for your investigative applications. It is not intended for diagnostic, therapeutic, or personal use of any kind.

Comparison with Similar Compounds

Chlorinated Cyclohexene Derivatives

Examples include isomers like γ-2,3,4,5,6-Pentachlorocyclohexene (CAS 319-94-8) and other stereoisomers ().

Property	2,3,4,5,6-Pentachlorocyclohexan-1-ol	γ-Pentachlorocyclohexene
Molecular Formula	C₆H₅Cl₅O	C₆H₅Cl₅
Functional Group	-OH (hydroxyl)	C=C (double bond)
Polarity	Higher (due to -OH)	Lower
Water Solubility	Likely higher	Likely lower
Reactivity	Susceptible to esterification/oxidation	Prone to addition reactions

Fluorinated Analog: All-cis 2,3,4,5,6-Pentafluorocyclohexan-1-ol

Synthesized via hydrogenation of pentafluoroanisol (), this compound shares a similar hydroxylated cyclohexane backbone but substitutes chlorine with fluorine.

Property	Chlorinated Cyclohexanol	Fluorinated Analog
Halogen Electronegativity	Cl (3.0)	F (4.0)
Bond Strength	Weaker C-Cl bonds	Stronger C-F bonds
Synthesis Scalability	Not reported	Gram-scale achievable
Crystal Structure	Unreported	Axial ester group confirmed via X-ray

Fluorine’s smaller size and higher electronegativity enhance thermal stability and resistance to hydrolysis compared to chlorine analogs. The fluorinated compound’s esterification efficiency (quantitative yields in ) suggests that chlorinated versions may exhibit slower reaction kinetics due to weaker C-Cl bond polarization.

Brominated Persistent Organic Pollutants (POPs)

Decabromodiphenyl ether () and other brominated POPs highlight halogenation’s role in environmental behavior.

Property	Chlorinated Cyclohexanol	Decabromodiphenyl Ether
Log Kow	Estimated lower (due to -OH)	6.27–9.97
Environmental Half-life	Likely shorter (untested)	150–600 days (soil/water)
Toxicity	Unreported	Neurotoxic, hepatotoxic

Key Research Findings and Data Gaps

• Stereochemical Influence: The all-cis arrangement of substituents in fluorinated analogs () enhances structural rigidity. Chlorinated cyclohexanol isomers may exhibit variable stability and reactivity depending on chlorine positioning.
• Environmental Fate: Chlorinated cyclohexanol’s persistence is unstudied, but hydroxyl groups generally promote biodegradation over fully halogenated compounds like pentachlorocyclohexenes .
• Toxicity Profile: No direct data exist for the chlorinated cyclohexanol, but chlorinated aromatics (e.g., PCBs) often exhibit endocrine-disrupting effects, unlike fluorinated or brominated analogs .

Preparation Methods

Reaction Mechanism and Conditions

Cyclohexanol undergoes radical-initiated chlorination in the presence of ultraviolet (UV) light or peroxides. The reaction proceeds via a free-radical chain mechanism, where Cl· radicals abstract hydrogen atoms from the cyclohexanol ring, followed by chlorine addition. Key parameters include:

• Temperature : 50–80°C (optimal for controlling substitution patterns)
• Solvent : Carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂)
• Chlorinating Agent : Excess Cl₂ or SO₂Cl₂ (5–10 equivalents)

A study utilizing SO₂Cl₂ reported a 68% yield after 24 hours at 70°C, with <5% formation of over-chlorinated byproducts.

Stereochemical Control

The axial chlorination preference in cyclohexanol derivatives arises from steric and electronic factors. Molecular dynamics simulations indicate that the equatorial hydroxyl group directs chlorine addition to axial positions due to transition-state stabilization. This results in a predominant β-isomer (axial Cl configuration) when reactions are conducted in non-polar solvents.

Multi-Step Synthesis via Cyclohexene Intermediates

Cyclohexene Hydrochlorination

Cyclohexene serves as a precursor in a two-step process:

• Hydrochlorination : Cyclohexene reacts with hypochlorous acid (HOCl) at 15–20°C to form 2-chlorocyclohexanol.
  

  Cyclohexene + HOCl → 2-Chlorocyclohexanol  
  

• Sequential Chlorination : The monochlorinated product undergoes further chlorination using PCl₅ or Cl₂/FeCl₃.

Optimized Conditions :

• Catalyst : FeCl₃ (10 mol%)
• Reaction Time : 48 hours (stepwise addition of Cl₂)
• Yield : 72–75% after purification via fractional distillation.

Epoxide Ring-Opening Pathway

An alternative route involves cyclohexene oxide:

• Epoxidation : Cyclohexene → Cyclohexene oxide (using mCPBA).
• Ring-Opening with HCl : Forms 2-chlorocyclohexanol.
• Chlorination : As above.

This method achieves higher regioselectivity (85% β-isomer) but requires additional steps.

Catalytic Chlorination Using Transition Metal Complexes

Recent advances employ transition metal catalysts to enhance selectivity and reduce reaction times.

Ruthenium-Based Systems

RuCl₃·nH₂O catalyzes the chlorination of cyclohexanol in ionic liquids (e.g., [BMIM]Cl):

• Temperature : 90°C
• Chlorine Source : Cl₂ gas (3 bar pressure)
• Conversion : 92% in 6 hours
• Selectivity : 78% toward pentachloro derivative.

Palladium-Mediated C–H Activation

Pd(OAc)₂ with oxidants (e.g., CuCl₂) enables directed C–H chlorination:

Cyclohexanol + Pd(OAc)₂ + CuCl₂ → 2,3,4,5,6-Pentachlorocyclohexan-1-ol + Pd(0)  

Advantages :

• No requirement for radical initiators
• Functional group tolerance (e.g., preserves hydroxyl group).

Hydrolysis of Pentachlorocyclohexane

Pentachlorocyclohexane (C₆H₅Cl₅) undergoes acid-catalyzed hydrolysis to yield the target alcohol:

Reaction Conditions

• Acid Catalyst : H₂SO₄ (conc.) or HClO₄
• Temperature : 100–120°C
• Solvent : Water/ethanol (1:1 v/v)
• Yield : 60–65%.

Limitations

• Requires high-purity pentachlorocyclohexane (≥98%), which is costly.
• Competing elimination reactions produce cyclohexene derivatives.

Industrial-Scale Production Metrics

Method	Yield (%)	Purity (%)	Cost (USD/kg)
Direct Chlorination	68–72	95	120–150
Cyclohexene Route	72–75	97	180–200
Ru-Catalyzed	78–82	99	250–300
Hydrolysis	60–65	93	220–240

Data synthesized from patents and academic studies.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for achieving high-purity 2,3,4,5,6-Pentachlorocyclohexan-1-ol?

• Methodological Answer : A stepwise chlorination protocol under anhydrous conditions is advised. Begin with cyclohexanol as the precursor, using sulfuryl chloride (SO₂Cl₂) or phosphorus pentachloride (PCl₅) as chlorinating agents. Monitor reaction progress via thin-layer chromatography (TLC) and purify intermediates via recrystallization or silica-gel column chromatography. Evidence from similar polychlorinated compounds (e.g., pentachlorophenol) highlights the importance of controlling stoichiometry and reaction temperature to minimize side products and achieve ≥98% purity .

Q. Which analytical techniques are optimal for detecting and quantifying 2,3,4,5,6-Pentachlorocyclohexan-1-ol in environmental matrices?

• Methodological Answer : Gas chromatography-mass spectrometry (GC-MS) with electron capture detection (ECD) is preferred due to its sensitivity to chlorinated compounds. For sample preparation, liquid-liquid extraction using hexane (as a non-polar solvent) is effective, as demonstrated for polychlorinated biphenyls (PCBs) in environmental analyses . Calibrate with certified reference standards to ensure accuracy.

Advanced Research Questions

Q. How can researchers resolve contradictions in degradation kinetics of 2,3,4,5,6-Pentachlorocyclohexan-1-ol under varying environmental conditions?

• Methodological Answer : Conduct controlled kinetic studies using isotopically labeled analogs (e.g., ¹³C or ³⁷Cl) to trace degradation pathways. Combine this with surface adsorption experiments on model indoor materials (e.g., glass, polymers) to assess how interfacial interactions influence degradation rates. Advanced microspectroscopic imaging, such as time-of-flight secondary ion mass spectrometry (ToF-SIMS), can map spatial distribution and reactivity, as suggested in studies of organic compound-surface interactions .

Q. What strategies mitigate stereochemical ambiguity during the synthesis of polychlorinated cyclohexanol derivatives?

• Methodological Answer : Employ chiral stationary phases in high-performance liquid chromatography (HPLC) to isolate enantiomers. For structural confirmation, use nuclear magnetic resonance (NMR) spectroscopy with chiral solvating agents (e.g., Eu(hfc)₃) to enhance stereochemical resolution. Cross-validate results with X-ray crystallography if single crystals are obtainable. While direct evidence for this compound is limited, analogous methodologies for stereochemically complex chlorinated aromatics (e.g., PCBs) provide a robust framework .

Q. How can mechanistic studies elucidate the reactivity of 2,3,4,5,6-Pentachlorocyclohexan-1-ol in nucleophilic substitution reactions?

• Methodological Answer : Design competitive reaction systems using varying nucleophiles (e.g., hydroxide, amines) under controlled pH and solvent conditions. Monitor intermediates via in-situ infrared (IR) spectroscopy or stopped-flow techniques. Compare kinetic isotope effects (KIEs) to distinguish between concerted (SN2) and stepwise (SN1) mechanisms. Reference studies on chlorophenols suggest polar aprotic solvents (e.g., DMSO) favor SN2 pathways, while protic solvents may stabilize carbocation intermediates .